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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzaldehyde

Cat. No.: B1272653 Get Quote

Essential Safety and Handling Guide for 3-
Fluoro-4-methylbenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Fluoro-4-methylbenzaldehyde. The following procedures are designed to minimize risk and

ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Fluoro-4-methylbenzaldehyde is a combustible liquid that can cause skin, eye, and

respiratory irritation[1][2]. Adherence to proper PPE protocols is mandatory to prevent

exposure.

Summary of Hazards:
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Hazard Statement GHS Classification

Causes skin irritation Skin Irrit. 2

Causes serious eye irritation Eye Irrit. 2

May cause respiratory irritation STOT SE 3

Combustible liquid Combustible Liquid

Recommended Personal Protective Equipment:

Equipment Specification

Eye Protection Chemical splash goggles or a full-face shield.

Hand Protection

Chemically resistant gloves are required. Butyl

rubber or Viton™ gloves are recommended for

handling aromatic aldehydes. Always inspect

gloves for integrity before use and change them

immediately if contaminated[3].

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge is necessary when working

outside of a certified chemical fume hood or

when vapors may be generated.

Skin and Body Protection
A flame-resistant lab coat, long pants, and

closed-toe shoes are required.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Fluoro-4-methylbenzaldehyde is

provided below for easy reference[1][2][4].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/product/b1272653?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/523143
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-4-methylbenzaldehyde
https://www.chemimpex.com/products/45133
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₈H₇FO

Molecular Weight 138.14 g/mol

Appearance Light yellow to yellow to orange clear liquid

Boiling Point 206 °C

Density 1.133 - 1.14 g/mL at 25 °C

Flash Point 82 °C (179.6 °F) - closed cup

Refractive Index n20/D 1.52

CAS Number 177756-62-6

Operational Plan: Step-by-Step Handling Procedure
All handling of 3-Fluoro-4-methylbenzaldehyde must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation exposure.

Experimental Workflow:
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Workflow for Handling 3-Fluoro-4-methylbenzaldehyde

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace in Fume Hood

Aliquot Chemical

Perform Reaction

Decontaminate Glassware

Segregate Halogenated Waste

Dispose of Waste

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of 3-Fluoro-4-methylbenzaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1272653?utm_src=pdf-body-img
https://www.benchchem.com/product/b1272653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Protocol:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

3-Fluoro-4-methylbenzaldehyde.

Don Appropriate PPE: Equip yourself with the personal protective equipment outlined in the

table above.

Prepare Workspace: Ensure a certified chemical fume hood is operational. The work area

should be clean and free of clutter. Keep all necessary equipment and reagents within the

fume hood.

Aliquot Chemical: Carefully measure and transfer the required amount of the chemical using

appropriate tools, such as glass pipettes or syringes, to minimize the risk of spills.

Perform Reaction: Conduct all experimental procedures within the chemical fume hood.

Keep the sash at the lowest possible height that allows for comfortable work.

Decontaminate Glassware: After use, rinse all contaminated glassware with a suitable

solvent (e.g., acetone) inside the fume hood. Collect the rinsate as hazardous waste[5].

Segregate Waste: It is crucial to collect halogenated organic waste separately from non-

halogenated waste[5].

Dispose of Waste: Follow the detailed disposal plan outlined in the next section.

Disposal Plan
The proper disposal of 3-Fluoro-4-methylbenzaldehyde and its contaminated materials is

critical to prevent environmental contamination. This compound must be treated as hazardous

waste.

Disposal Workflow:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1272653?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1272653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan for 3-Fluoro-4-methylbenzaldehyde

Waste Collection

Storage

Disposal

Use Designated Halogenated Waste Container

Label Container 'Hazardous Waste'

Collect All Waste (including rinsate)

Keep Container Tightly Sealed

Store in a Cool, Dry, Well-Ventilated Area

Contact Institutional EHS Office for Pickup

Incineration by a Licensed Facility

Click to download full resolution via product page

Caption: Step-by-step disposal plan for halogenated hazardous waste.
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Detailed Protocol:

Waste Segregation and Collection:

Dedicated Waste Container: Use a clearly labeled, non-reactive container specifically for

halogenated organic waste[5].

No Mixing: Do not mix halogenated waste with non-halogenated organic waste, as this

can complicate and increase the cost of disposal.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "3-Fluoro-4-methylbenzaldehyde"[5].

Disposal Procedure:

Collection: Collect all waste, including any unused product and rinsates from cleaning

glassware, in the designated halogenated waste container[5].

Storage: Keep the waste container tightly closed when not in use and store it in a cool, dry,

and well-ventilated satellite accumulation area.

Pickup: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office. Incineration is a common and effective

method for the disposal of halogenated organic compounds.

Decontamination of Empty Containers:

Empty the container as much as possible.

Rinse the container three times with a suitable solvent (e.g., acetone). Collect the rinsate

as hazardous waste.

After decontamination, the container can be managed for disposal as non-hazardous

waste, in accordance with institutional policies. Clearly deface the original label.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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